Cas no 2227839-34-9 ((2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol
• CAS No: 2227839-34-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5940500
• PubChem ID: 165614089
• Update Time: 2025-05-20

(2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol
• EN300-1762831
• 2227839-34-9

• Inchi： 1S/C11H15NO4/c1-8(13)3-4-9-5-6-10(12(14)15)11(7-9)16-2/h5-8,13H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： KWWFIJHCVRMNHI-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol (CAS No. 2227839-34-9): Properties, Applications, and Research Insights

The compound (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol (CAS No. 2227839-34-9) is a chiral organic molecule featuring a methoxy and nitro functional group on its aromatic ring. Its structural uniqueness lies in the (2S) stereochemistry, which plays a critical role in its biochemical interactions. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceutical intermediates, asymmetric synthesis, and material science. The demand for chiral building blocks like this has surged, driven by advancements in green chemistry and AI-driven drug discovery.

One of the most searched questions about (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol revolves around its synthetic routes. Current literature highlights methods involving enantioselective reduction or enzymatic catalysis, aligning with the trend toward sustainable synthesis. The nitrophenyl moiety in its structure is often linked to photoactive properties, making it relevant for OLED materials and sensors—a hot topic in nanotechnology forums. Additionally, its logP and hydrogen bonding capacity are frequently analyzed in QSAR studies, addressing the growing focus on computational chemistry.

From an industrial perspective, CAS No. 2227839-34-9 is gaining traction in custom synthesis services. Companies specializing in high-purity chiral compounds often list it as a key offering, catering to R&D sectors exploring targeted drug delivery. The methoxy group enhances solubility, a feature highlighted in patents related to bioavailability improvement—a recurring theme in pharma SEO queries. Notably, its stability under ambient conditions makes it preferable over analogous compounds requiring stringent storage.

Recent publications correlate (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol with neuroprotective research, tapping into the rising interest in CNS drug development. Its structural similarity to dopamine derivatives has spurred investigations into Parkinson’s disease models, a trending topic in medical chemistry circles. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are commonly discussed in protocols for characterizing this compound, reflecting lab-based search trends.

Regulatory-wise, CAS 2227839-34-9 is compliant with major REACH and FDA guidelines for non-hazardous research chemicals, as confirmed by SDS data. This aligns with the demand for safety-compliant intermediates in GMP manufacturing. Meanwhile, its patent landscape shows activity in biocatalysis innovations, resonating with the push for IP-protected synthons.

In summary, (2S)-4-(3-methoxy-4-nitrophenyl)butan-2-ol exemplifies the intersection of chiral technology and applied organic chemistry. Its versatility across drug discovery, material engineering, and catalysis ensures sustained relevance. For researchers, optimizing its scale-up production remains a key challenge—addressing this could unlock broader commercial potential.